2,4,6-trimethyl-N-(4-propan-2-yloxyphenyl)benzamide

• IUPAC Name: 2,4,6-trimethyl-N-(4-propan-2-yloxyphenyl)benzamide
• InChI: InChI=1S/C19H23NO2/c1-12(2)22-17-8-6-16(7-9-17)20-19(21)18-14(4)10-13(3)11-15(18)5/h6-12H,1-5H3,(H,20,21)
• InChI Key: OBRCLIBNGOVHHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)NC2=CC=C(C=C2)OC(C)C)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

2,4,6-trimethyl-N-(4-propan-2-yloxyphenyl)benzamide, also known as Tropisetron, is a chemical compound that belongs to the class of serotonin receptor antagonists. It is widely used in scientific research for its potential as a therapeutic agent for various diseases.

Scientific Research Applications

Synthesis and Coordination

• One study discusses the synthesis and coordination behaviors of phenyl isocyanides, although not directly related to 2,4,6-trimethyl-N-(4-propan-2-yloxyphenyl)benzamide. It demonstrates complex formation with metal ions, which could be a foundational concept for further exploration of similar compounds in material science or catalysis (Facchin et al., 2002).

Anticancer and Antiarrhythmic Evaluation

• A study on benzopyran and benzoxazine aminoamide derivatives, including similar structural motifs, exhibited promising antiarrhythmic effects against ischemia-reperfusion injury and potential anticancer properties. These findings suggest a broad therapeutic potential for compounds structurally related to this compound (Koini et al., 2009).

Molecular Structure and Antioxidant Activity

• The molecular structure and antioxidant activity of a closely related compound, 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide, were analyzed, indicating the potential of such compounds in antioxidant applications. This could infer similar research directions for this compound (Demir et al., 2015).

Antiplatelet and Anticonvulsant Activities

• Further studies on benzamide derivatives have shown significant antiplatelet aggregation activities and anticonvulsant properties, highlighting the pharmacological importance of benzamide-based compounds in developing new therapeutic agents (Liu et al., 2019).

Anti-Tubercular Scaffold

• The synthesis of benzamide derivatives aimed at combating tuberculosis showcases the compound's utility in addressing global health challenges, such as infectious diseases. These findings underscore the versatility of benzamide derivatives in drug discovery (Nimbalkar et al., 2018).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Unfortunately, there is no information available on the mechanism of action of "2,4,6-trimethyl-N-(4-propan-2-yloxyphenyl)benzamide".